Cas no 1860179-33-4 (3-(Dimethylamino)azetidine-1-carbonyl chloride)

• Product Name: 3-(Dimethylamino)azetidine-1-carbonyl chloride
• CAS No: 1860179-33-4
• MF: C₆H₁₁ClN₂O
• MW: 162.617340326309
• MDL: MFCD33532471
• CID: 5685222
• PubChem ID: 130859202
• Update Time: 2025-06-15

3-(Dimethylamino)azetidine-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)azetidine-1-carbonyl chloride
• 1860179-33-4
• EN300-2504834
• 1-Azetidinecarbonyl chloride, 3-(dimethylamino)-
• 3-(Dimethylamino)azetidine-1-carbonyl chloride

• MDL： MFCD33532471
• Inchi： 1S/C6H11ClN2O/c1-8(2)5-3-9(4-5)6(7)10/h5H,3-4H2,1-2H3
• InChI Key： YAWBXRAUNSOASP-UHFFFAOYSA-N
• SMILES： ClC(N1CC(C1)N(C)C)=O

Computed Properties

• Exact Mass: 162.0559907g/mol
• Monoisotopic Mass: 162.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 249.1±29.0 °C(Predicted)
• pka: 7.38±0.20(Predicted)

Additional information on 3-(Dimethylamino)azetidine-1-carbonyl chloride

Comprehensive Overview of 3-(Dimethylamino)azetidine-1-carbonyl chloride (CAS No. 1860179-33-4)

3-(Dimethylamino)azetidine-1-carbonyl chloride (CAS No. 1860179-33-4) is a highly specialized organic compound widely utilized in pharmaceutical synthesis and chemical research. This compound belongs to the class of azetidine derivatives, which are increasingly gaining attention due to their unique structural properties and bioactive potential. Researchers and industry professionals often search for terms like "azetidine carbonyl chloride applications" or "dimethylaminoazetidine synthesis", reflecting its growing relevance in modern chemistry.

The molecular structure of 3-(Dimethylamino)azetidine-1-carbonyl chloride features a four-membered azetidine ring substituted with a dimethylamino group and a reactive carbonyl chloride moiety. This combination makes it a valuable building block for constructing more complex molecules, particularly in drug discovery and medicinal chemistry. Recent trends show rising interest in "small ring heterocycles in drug design", positioning this compound as a key player in innovative therapeutic development.

In synthetic applications, 3-(Dimethylamino)azetidine-1-carbonyl chloride serves as an efficient acylating agent, enabling the introduction of the azetidine scaffold into target molecules. Its reactivity profile makes it particularly useful for creating amide bonds and peptide mimetics, addressing current research demands for "novel bioactive heterocycles" and "constrained peptide analogs". The compound's versatility aligns with the pharmaceutical industry's focus on "molecular diversity generation" and "fragment-based drug discovery".

From a chemical properties perspective, 3-(Dimethylamino)azetidine-1-carbonyl chloride demonstrates excellent solubility in common organic solvents, facilitating its use in various synthetic protocols. Stability studies indicate that proper storage conditions are essential for maintaining its reactivity, a topic frequently searched as "handling carbonyl chloride derivatives". The compound's physicochemical characteristics make it suitable for automated high-throughput synthesis platforms, meeting the needs of modern combinatorial chemistry approaches.

The growing importance of 3-(Dimethylamino)azetidine-1-carbonyl chloride is evident in patent literature, where it appears as an intermediate in numerous pharmaceutical patents. Analysis of search trends reveals increasing queries about "azetidine-containing drugs" and "carbonyl chloride coupling reactions", underscoring its significance in current drug development pipelines. Particularly in central nervous system (CNS) drug research, this scaffold shows promise due to its ability to modulate molecular conformation and bioavailability.

Quality control of 3-(Dimethylamino)azetidine-1-carbonyl chloride typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets stringent purity requirements for pharmaceutical-grade intermediates, addressing common concerns about "reagent purity in organic synthesis". The analytical data also provides valuable information for researchers investigating "structure-activity relationships" in related compounds.

Recent advances in green chemistry have prompted investigations into more sustainable production methods for 3-(Dimethylamino)azetidine-1-carbonyl chloride. This aligns with industry searches for "environmentally friendly synthetic routes" and "atom-economical processes". The development of catalytic methods and flow chemistry approaches for similar compounds suggests potential directions for optimizing this valuable chemical intermediate.

The commercial availability of 3-(Dimethylamino)azetidine-1-carbonyl chloride from specialized chemical suppliers has expanded its accessibility to research institutions. Market analysis indicates growing demand for "custom synthetic building blocks" and "tailored heterocyclic compounds", with this particular derivative finding applications across multiple therapeutic areas. Its unique combination of structural features and reactivity continues to attract interest from both academic and industrial researchers.

Future perspectives for 3-(Dimethylamino)azetidine-1-carbonyl chloride include potential applications in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development - two rapidly growing fields frequently searched as "emerging drug discovery technologies". The compound's ability to serve as a versatile linker in complex molecular architectures positions it well for these cutting-edge applications, further enhancing its value in contemporary chemical research.